OCTYL ISOBUTYRATE
OCTYL ISOBUTYRATE
, also known as fema 2808 or octyl isobutyrate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. has a clean, creamy, and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
109-15-9
VCID:
VC0085545
InChI:
InChI=1S/C12H24O2/c1-4-5-6-7-8-9-10-14-12(13)11(2)3/h11H,4-10H2,1-3H3
SMILES:
CCCCCCCCOC(=O)C(C)C
Molecular Formula:
C12H24O2
Molecular Weight:
200.32 g/mol
OCTYL ISOBUTYRATE
CAS No.: 109-15-9
Main Products
VCID: VC0085545
Molecular Formula: C12H24O2
Molecular Weight: 200.32 g/mol
CAS No. | 109-15-9 |
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Product Name | OCTYL ISOBUTYRATE |
Molecular Formula | C12H24O2 |
Molecular Weight | 200.32 g/mol |
IUPAC Name | octyl 2-methylpropanoate |
Standard InChI | InChI=1S/C12H24O2/c1-4-5-6-7-8-9-10-14-12(13)11(2)3/h11H,4-10H2,1-3H3 |
Standard InChIKey | PQCYCHFQWMNQRJ-UHFFFAOYSA-N |
SMILES | CCCCCCCCOC(=O)C(C)C |
Canonical SMILES | CCCCCCCCOC(=O)C(C)C |
Density | d 0.87 0.853-0.858 |
Physical Description | colourless to pale yellow liquid/refreshing, herbaceous odou |
Description | , also known as fema 2808 or octyl isobutyrate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. has a clean, creamy, and fruity taste. |
Solubility | 1 ml in 1 ml 95% alcohol (in ethanol) |
PubChem Compound | 61024 |
Last Modified | Nov 11 2021 |
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